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Compound of Interest

Compound Name: 3,5-Difluoro-2-nitrophenol

Cat. No.: B127638 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluoro-2-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

3,5-Difluoro-2-nitrophenol (CAS No. 151414-46-9). Adherence to these procedures is vital for

ensuring a safe laboratory environment. This compound is classified as a hazardous material

and should be handled with care.[1]

Personal Protective Equipment (PPE)
The proper selection and use of PPE is crucial to prevent exposure. The following table

summarizes the essential personal protective equipment required when handling 3,5-Difluoro-
2-nitrophenol. This is based on the potential hazards associated with similar nitrophenol and

fluorinated aromatic compounds, which may include toxicity upon ingestion or skin contact, and

irritation to the skin and eyes.[2][3]
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PPE Category Item Specifications

Eye and Face Safety Goggles

Chemical splash goggles are

required.[2][3] A face shield

should be worn over safety

glasses when there is a risk of

splashing.[2][3]

Hand Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[2][4] For

compounds that are readily

absorbed, wearing two pairs of

gloves (double-gloving) is a

good practice.[3][4] Always

inspect gloves for integrity

before use.[2]

Body Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[2][3] For larger-scale

work, a chemical-resistant

apron or suit may be

necessary.[3]

Respiratory Respirator

Use a NIOSH-approved

respirator if engineering

controls like a fume hood are

not available or are insufficient

to control exposure to dust or

aerosols.[2][5]

Foot Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:
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Before handling, ensure that all necessary PPE is worn correctly.[2]

Prepare your workspace in a well-ventilated area, preferably within a chemical fume hood.[2]

[6]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Have spill control materials, such as absorbent pads, readily available.

2. Handling:

When handling the solid, avoid creating dust.

Keep containers of 3,5-Difluoro-2-nitrophenol tightly closed when not in use.[2]

Avoid all personal contact, including inhalation of any dust or vapors.[2]

Store the compound in a cool, dry, and well-ventilated area away from incompatible materials

such as strong acids, bases, and oxidizing agents.[3][6]

3. After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

Decontaminate all surfaces and equipment used.

Remove and properly dispose of contaminated PPE.

Disposal Plan
Proper disposal of 3,5-Difluoro-2-nitrophenol and its waste is essential to protect both human

health and the environment.[3]

1. Waste Collection:

All waste materials contaminated with 3,5-Difluoro-2-nitrophenol, including empty

containers, used gloves, and disposable labware, must be collected in a designated and

clearly labeled hazardous waste container.[2]
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Ensure the container is compatible with the waste and is kept closed except when adding

waste.

2. Waste Segregation:

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's environmental health and safety (EHS) office.[2]

Halogenated and nitrated organic waste should be segregated according to your institution's

guidelines.

3. Waste Disposal:

Dispose of the hazardous waste through your institution's EHS program.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 3,5-Difluoro-2-
nitrophenol in a laboratory setting.
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Caption: Workflow for handling 3,5-Difluoro-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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